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Compound of Interest

Compound Name: 24:0 Lyso PC-d4

Cat. No.: B12416135 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-tetracosanoyl-sn-glycero-3-phosphocholine-d4 (24:0 Lyso PC-d4) is a deuterated

lysophospholipid utilized as an internal standard in quantitative mass spectrometry-based

applications, such as metabolomics and biomarker evaluation.[1][2] Its structural similarity to

endogenous 24:0 Lyso PC allows for accurate quantification in complex biological matrices.

This document provides a detailed protocol for the preparation of a 24:0 Lyso PC-d4 stock

solution to ensure accuracy and reproducibility in experimental workflows.

Quantitative Data Summary
The following table summarizes the key quantitative data for 24:0 Lyso PC-d4.
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Parameter Value Source(s)

Molecular Weight 611.87 g/mol [1]

Chemical Formula C₃₂H₆₂D₄NO₇P [1]

Purity Typically ≥95% [1]

Storage (Neat) -20°C, protect from light [1][2][3]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[3][4]

Recommended Solvents
Methanol, Methanol:Water

(95:5, v/v), DMSO
[5][6][7]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 1 mg/mL stock solution of 24:0 Lyso PC-d4.

Adjust calculations accordingly for different desired concentrations.

Materials:

24:0 Lyso PC-d4 (neat solid)

Anhydrous methanol (ACS grade or higher)

Amber glass vial with a PTFE-lined cap

Analytical balance

Micropipettes

Vortex mixer

Sonicator (water bath)

Procedure:
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Equilibration: Before opening, allow the vial containing the neat 24:0 Lyso PC-d4 to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the compound.

Weighing: Tare a clean, dry amber glass vial on an analytical balance. Carefully weigh the

desired amount of 24:0 Lyso PC-d4 (e.g., 1 mg) into the vial. Record the exact weight.

Solvent Addition: Based on the recorded weight, calculate the required volume of solvent to

achieve the desired concentration. For a 1 mg/mL solution with 1 mg of solid, add 1 mL of

anhydrous methanol.

Calculation: Volume (mL) = Weight (mg) / Desired Concentration (mg/mL)

Dissolution:

Add the calculated volume of anhydrous methanol to the vial containing the 24:0 Lyso
PC-d4.

Cap the vial tightly and vortex for 30-60 seconds to facilitate dissolution.

To ensure complete dissolution, sonicate the vial in a room temperature water bath for 3-5

minutes.[6][7] Visually inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in amber glass vials.[4]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][4] Ensure vials are tightly sealed.

Safety Precautions
Handle 24:0 Lyso PC-d4 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.
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Avoid inhalation of dust or contact with skin and eyes.[8]

Consult the Safety Data Sheet (SDS) for complete safety information.[8]

Diagrams
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Application Context: Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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